Cas no 4261-67-0 (3-Dimethylamino-2-methylpropyl chloride hydrochloride)

3-Dimethylamino-2-methylpropyl chloride hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-Dimethylamino-2-methylpropyl chloride hydrochloride
- 3-Chloro-N,N,2-trimethylpropylamine hydrochloride
- 1-Chloro-3-(dimethylamino)-2-methylpropane hydrochloride
- 3-Chloro-2-methyl-N,N-dimethylpropylamine hydrochloride
- 1-Dimethylamino-2-methyl-3-chloropropane HCL (DMMPC, HCl)
- 3-chloro-N,N,2-trimethylpropan-1-amine,hydrochloride
- N-(3-Chloro-2-methylpropyl)-N,N-dimethylamine hydrochloride
- 3-chloro-N,N,2-trimethylpropan-1-amine hydrochloride
- 3-chloro-N,N,2-trimethylpropan-1-amine;hydrochloride
- 3-Chloro-2-methylpropyl(dimethyl)ammonium chloride
- SOMIBONUMGNAEP-UHFFFAOYSA-N
- BCP09620
- RL03641
- MFCD00012514
- 2-bromo-1,3-diphenyl-3-propanedione
- 3-chloro-2-methyl-1-dimethylaminopropane hydrochloride
- AKOS027320470
- FT-0607606
- 2-methyl-3-dimethylaminopropylchloride hydrochloride
- 4261-67-0
- 1-Dimethylamino-2-methyl-3-chloropropane hydrochloride
- D71215
- J-512396
- 3-dimethylamino-2-methylpropylchloride hydrochloride
- 3-chloro-N,N,2-trimethylpropan-1-aminehydrochloride
- 3-Dimethylamino-2-methylpropyl-d6ChlorideHydrochloride
- DTXSID60962610
- SCHEMBL2218250
- 3-Chloro-N,N,2-trimethylpropan-1-amine HCl
- 2-methyl-3-dimethylaminopropyl chloride hydrochloride
- AS-69285
- CS-W017630
- 3-Dimethylamino-2-methylpropyl chloride HCl
- 3-chloro-N,N,2-trimethyl-1-propanamine hydrochloride
- 3-Chloro-N,N,2-trimethylpropan-1-amine--hydrogen chloride (1/1)
- EN300-25979384
- (3-CHLORO-2-METHYLPROPYL)DIMETHYLAMINE HYDROCHLORIDE
- EINECS 224-237-6
- 3-Chloro-N,N,2-trimethyl-1-propanamine Hydrochloride; 1-Chloro-2-methyl-3-(dimethylamino)propane Hydrochloride; 1-Chloro-3-(N,N-dimethylamino)-2-methylpropane Hydrochloride; 2,N,N-Trimethylaminopropyl Chloride Hydrochloride;
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- MDL: MFCD00012514
- Inchi: 1S/C6H14ClN.ClH/c1-6(4-7)5-8(2)3;/h6H,4-5H2,1-3H3;1H
- InChI Key: SOMIBONUMGNAEP-UHFFFAOYSA-N
- SMILES: ClC([H])([H])C([H])(C([H])([H])[H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H].Cl[H]
- BRN: 4444785
Computed Properties
- Exact Mass: 171.058155g/mol
- Surface Charge: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 3
- Monoisotopic Mass: 171.058155g/mol
- Monoisotopic Mass: 171.058155g/mol
- Topological Polar Surface Area: 3.2Ų
- Heavy Atom Count: 9
- Complexity: 54.5
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: White powder or massive solid
- Melting Point: 169-173 ºC
- Boiling Point: 144.5°Cat760mmHg
- Flash Point: 41.2°C
- PSA: 3.24000
- LogP: 2.22490
- Solubility: Uncertain
- Sensitiveness: Hygroscopic
3-Dimethylamino-2-methylpropyl chloride hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: R36/37/38
- Safety Instruction: S37/39-S26
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- Safety Term:S26;S37/39
3-Dimethylamino-2-methylpropyl chloride hydrochloride Customs Data
- HS CODE:2921199090
- Customs Data:
China Customs Code:
2921199090Overview:
2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Dimethylamino-2-methylpropyl chloride hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D470795-50mg |
3-Dimethylamino-2-methylpropyl Chloride Hydrochloride |
4261-67-0 | 50mg |
$ 190.00 | 2023-09-07 | ||
TRC | D470795-500mg |
3-Dimethylamino-2-methylpropyl Chloride Hydrochloride |
4261-67-0 | 500mg |
$ 1499.00 | 2023-09-07 | ||
abcr | AB178139-100 g |
3-Dimethylamino-2-methylpropyl chloride hydrochloride, 98%; . |
4261-67-0 | 98% | 100g |
€458.90 | 2023-05-07 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XG823-1g |
3-Dimethylamino-2-methylpropyl chloride hydrochloride |
4261-67-0 | 98+% | 1g |
132CNY | 2021-05-10 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XG823-5g |
3-Dimethylamino-2-methylpropyl chloride hydrochloride |
4261-67-0 | 98+% | 5g |
383CNY | 2021-05-10 | |
Enamine | EN300-25979384-0.25g |
(3-chloro-2-methylpropyl)dimethylamine hydrochloride |
4261-67-0 | 95% | 0.25g |
$19.0 | 2024-06-18 | |
Enamine | EN300-25979384-10.0g |
(3-chloro-2-methylpropyl)dimethylamine hydrochloride |
4261-67-0 | 95% | 10.0g |
$27.0 | 2024-06-18 | |
abcr | AB178139-100g |
3-Dimethylamino-2-methylpropyl chloride hydrochloride, 98%; . |
4261-67-0 | 98% | 100g |
€458.90 | 2025-02-16 | |
Enamine | EN300-25979384-0.1g |
(3-chloro-2-methylpropyl)dimethylamine hydrochloride |
4261-67-0 | 95% | 0.1g |
$19.0 | 2024-06-18 | |
Enamine | EN300-25979384-5g |
(3-chloro-2-methylpropyl)dimethylamine hydrochloride |
4261-67-0 | 95% | 5g |
$26.0 | 2023-09-14 |
3-Dimethylamino-2-methylpropyl chloride hydrochloride Related Literature
-
Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
-
Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
-
Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
-
Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
-
M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
Additional information on 3-Dimethylamino-2-methylpropyl chloride hydrochloride
3-Dimethylamino-2-methylpropyl Chloride Hydrochloride (CAS No. 4261-67-0)
3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is a quaternary ammonium salt derived from the reaction of 3-dimethylamino-2-methylpropanol with hydrochloric acid. Its chemical structure features a tertiary amine group substituted with two methyl groups and a propyl chain, making it highly reactive and suitable for a wide range of chemical transformations.
The CAS No. 4261-67-0 designation uniquely identifies this compound in scientific literature and regulatory databases. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. For instance, researchers have utilized 3-dimethylamino-2-methylpropyl chloride hydrochloride to synthesize compounds with potent inhibitory effects against bacterial enzymes, such as β-lactamases, which are responsible for antibiotic resistance.
In the context of agrochemicals, this compound has been explored as a precursor for herbicides and insecticides. Its ability to form stable quaternary ammonium salts makes it an ideal candidate for developing environmentally friendly pesticides that degrade rapidly under natural conditions. A recent study published in the *Journal of Agricultural and Food Chemistry* demonstrated that derivatives of 3-dimethylamino-2-methylpropyl chloride hydrochloride exhibit selective toxicity against agricultural pests without adverse effects on non-target species.
From a synthetic chemistry perspective, 3-dimethylamino-2-methylpropyl chloride hydrochloride serves as a valuable reagent in nucleophilic substitution reactions. Its bulky structure facilitates selective reactions in complex molecular systems, making it a preferred choice for constructing chiral centers in organic molecules. This property has been exploited in the synthesis of enantiomerically pure pharmaceutical intermediates, which are critical for developing drugs with high therapeutic efficacy.
Moreover, advancements in green chemistry have led to innovative methods for synthesizing 3-dimethylamino-2-methylpropyl chloride hydrochloride using renewable feedstocks. For example, researchers have developed bio-based routes utilizing plant-derived alcohols and biodegradable catalysts to produce this compound on an industrial scale. These sustainable approaches not only reduce the environmental footprint but also align with global efforts to promote circular economy practices.
In terms of safety considerations, 3-dimethylamino-2-methylpropyl chloride hydrochloride exhibits moderate toxicity profiles when handled appropriately. Occupational exposure studies indicate that proper personal protective equipment (PPE) and ventilation systems are essential during its handling and storage. Regulatory agencies such as OSHA and EPA have established guidelines to ensure safe workplace practices when working with this compound.
Looking ahead, the demand for 3-dimethylamino-2-methylpropyl chloride hydrochloride is expected to grow due to its expanding applications in specialty chemicals and biotechnology. Emerging markets in Asia-Pacific regions are driving this demand, particularly in countries with robust pharmaceutical and agrochemical industries. According to market analysis reports by Grand View Research, the global market for quaternary ammonium salts is projected to witness a compound annual growth rate (CAGR) of over 5% from 2023 to 2030.
In conclusion, 3-dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0) is a multifaceted compound with significant potential across diverse industries. Its unique chemical properties, coupled with advancements in synthetic methodologies and sustainability practices, position it as a key player in modern chemical innovation.
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